2-Chloro-3-thiocyanatopyrazine

• Molecular Formula: C5H2ClN3S
• Molecular Weight: 171.61 g/mol
• IUPAC Name: (3-chloropyrazin-2-yl) thiocyanate
• InChI: InChI=1S/C5H2ClN3S/c6-4-5(10-3-7)9-2-1-8-4/h1-2H
• InChI Key: FOEBLINUWMPEDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=N1)SC#N)Cl

Description

2-Chloro-3-thiocyanatopyrazine is a useful research compound. Its molecular formula is C5H2ClN3S and its molecular weight is 171.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.81 grams (0.01 mole) of 3-chloro-2-pyrazinesulfenyl chloride was dissolved in acetonitrile with stirring under nitrogen at 0° C. To the stirred solution, 0.99 gram (0.01 mole) of trimethylsilyl cyanide was added rapidly and the stirring continued for 18 hours. At the end of this period, the acetonitrile and residual trimethylsilyl cyanide were removed by blowing a stream of nitrogen over the reaction mixture and the desired product recovered as residue. The product was crystallized from ethanol to obtain a purified product, m.p. 70°-71° C., in an amount of 0.64 gram. The product had elemental analyses as follows.